Methyl 4-aminotetrahydro-2H-pyran-4-carboxylate hydrochloride

• IUPAC Name: methyl 4-aminooxane-4-carboxylate;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-10-6(9)7(8)2-4-11-5-3-7;/h2-5,8H2,1H3;1H
• InChI Key: VNPBPEQYIQVYDP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCOCC1)N.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol
• CAS No.: 199330-66-0

Description

AM-831 is a small molecule drug initially developed by ACADIA Pharmaceuticals, Inc. It is known for its potential antipsychotic properties and has been studied for its effects on various receptors in the brain, including serotonin 2A (5-HT2A) receptors, dopamine D2 receptors, and muscarinic acetylcholine M1 receptors . The compound was primarily researched for its potential use in treating schizophrenia .

Scientific Research Applications

Chemistry: The compound’s unique chemical structure and reactivity make it a subject of interest in synthetic chemistry and drug design

Biology: AM-831’s interactions with specific receptors in the brain have made it a valuable tool for studying neurotransmission and receptor function

Medicine: The primary focus of research on AM-831 has been its potential use as an antipsychotic drug for treating schizophrenia. .

Industry: While not yet commercially available, AM-831’s potential therapeutic applications could lead to its use in the pharmaceutical industry for developing new treatments for mental health disorders

Safety and Hazards

“Methyl 4-aminotetrahydro-2H-pyran-4-carboxylate hydrochloride” is classified as Acute Tox. 4 Oral according to the GHS classification. The compound has the signal word “Warning” and the hazard statement H302. The precautionary statements for this compound are P301 + P312 + P330.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AM-831 involves multiple steps, including the formation of key intermediates and their subsequent reactions to form the final product. The specific synthetic routes and reaction conditions are proprietary and detailed information is not publicly available. it is known that the synthesis involves the use of various reagents and catalysts to achieve the desired chemical transformations .

Industrial Production Methods

Industrial production methods for AM-831 would likely involve scaling up the laboratory synthesis procedures to produce the compound in larger quantities. This would include optimizing reaction conditions, using larger reactors, and ensuring the purity and consistency of the final product. The exact methods used for industrial production are not disclosed .

Chemical Reactions Analysis

Types of Reactions

AM-831 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can be used to modify certain functional groups within the molecule.

Substitution: AM-831 can undergo substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

Common reagents used in the reactions involving AM-831 include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and the functional groups involved .

Major Products Formed

The major products formed from the reactions of AM-831 depend on the type of reaction and the conditions used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups .

Mechanism of Action

AM-831 exerts its effects through a combination of actions on multiple receptors in the brain:

5-HT2A Receptor Antagonism: By blocking serotonin 2A receptors, AM-831 can modulate serotonin signaling, which is implicated in various psychiatric conditions

D2 Receptor Antagonism: The compound also blocks dopamine D2 receptors, which are involved in the regulation of mood and behavior

M1 Receptor Agonism: AM-831 acts as an agonist at muscarinic acetylcholine M1 receptors, which play a role in cognitive function

These combined actions contribute to its potential antipsychotic and pro-cognitive effects, making it a promising candidate for treating schizophrenia .

Comparison with Similar Compounds

AM-831 can be compared to other compounds with similar receptor targets:

Clozapine: An antipsychotic that also targets 5-HT2A and D2 receptors but has a different side effect profile.

Olanzapine: Another antipsychotic with similar receptor targets but different pharmacokinetics and side effects.

Risperidone: Targets similar receptors but has a different mechanism of action and clinical profile

AM-831’s unique combination of receptor actions, particularly its M1 receptor agonism, sets it apart from these other compounds and highlights its potential for addressing both psychotic symptoms and cognitive deficits in schizophrenia .

Synthesis routes and methods

Procedure details

Thionyl chloride (4.02 mL, 55.1 mmol) was added in the dehydrated methanol (100 mL) solution of 4-amino-4-carboxytetrahydro-pyran monohydrochloride (5.00 g, 27.5 mmol) in an ice bath, and the mixture was heated and refluxed for 2.5 hours. The solvent was removed by distillation under reduced pressure, and the obtained crude product was washed with ethyl acetate and then dried under reduced pressure to give a colorless solid (BB04, 5.06 g).